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Introduction
Propionylpromazine is a phenothiazine derivative used in veterinary medicine as a

neuroleptic agent for tranquilization and premedication before general anesthesia.[1][2] Its

primary mechanism of action involves the antagonism of dopamine D2 receptors in the central

nervous system, leading to sedation and a reduction in spontaneous motor activity.[3] In swine,

intravenous administration allows for a rapid onset of action, which can be particularly

advantageous in clinical and research settings. These application notes provide a detailed

protocol for the intravenous administration of propionylpromazine in pigs, including dosage

information, experimental procedures, and relevant physiological considerations.

Data Presentation
The following table summarizes the recommended intravenous dosages for

propionylpromazine and the closely related phenothiazine, acepromazine, in pigs. Due to

limited specific data on intravenous propionylpromazine, information on acepromazine is

provided for reference and comparative purposes.
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Drug
Dosage
(mg/kg)

Route of
Administration

Notes Reference

Propionylpromazi

ne
0.2 - 0.3 Intravenous (IV)

Used for

neuroleptic

effects to combat

stress.

[2]

Acepromazine 0.1 - 0.4

Intravenous (IV)

or Intramuscular

(IM)

Recommended

for premedication

to improve the

quality of

sedation. May

cause

hypotension and

hypothermia.

[3]

Acepromazine 0.11 - 1.1

Intravenous (IV),

Intramuscular

(IM),

Subcutaneous

(SC)

Commonly used

for

tranquilization.

Experimental Protocols
This section outlines a detailed methodology for the intravenous administration of

propionylpromazine in a research setting.

1. Animal Preparation:

Animal Selection: Healthy pigs, appropriately acclimatized to the facility, should be used. The

weight of each pig must be accurately determined to ensure correct dosage calculation.

Fasting: It is recommended to withhold food for 6-12 hours prior to administration to reduce

the risk of regurgitation and aspiration, although water should be available until just before

the procedure.
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Vascular Access: Gaining intravenous access in pigs can be challenging due to their thick

skin and subcutaneous fat. The auricular (ear) veins are the most common and accessible

sites for intravenous catheterization or injection. The use of a topical local anesthetic cream

(e.g., EMLA cream) can help to numb the area and reduce discomfort during catheter

placement. The cephalic or lateral saphenous veins are alternative sites. For long-term

infusions, surgical cut-down for catheter placement in a larger vein such as the jugular may

be necessary.

2. Drug Preparation:

Formulation: Propionylpromazine is typically available as a 1% aqueous solution of its

hydrochloride or phosphate salt.

Dilution: Depending on the concentration of the stock solution and the size of the pig, dilution

with sterile saline or dextrose solution may be necessary to achieve the desired volume for

accurate and controlled administration.

3. Administration:

Dosage Calculation: Calculate the precise dose based on the pig's body weight and the

desired level of sedation.

Rate of Administration: Administer the calculated dose slowly over a period of 1-2 minutes.

Rapid intravenous injection can increase the risk of adverse cardiovascular effects, such as

hypotension.

Monitoring During Administration: Continuously monitor the animal's heart rate, respiratory

rate, and depth of sedation during and immediately after administration.

4. Post-Administration Monitoring:

Physiological Parameters: Monitor vital signs, including heart rate, respiratory rate, and body

temperature, at regular intervals (e.g., every 15 minutes for the first hour, then every 30

minutes) until the animal has fully recovered. Propionylpromazine can cause hypothermia,

so providing a heat source may be necessary.
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Behavioral Observation: Observe the pig for the level of sedation, ataxia, and any adverse

reactions. The onset of action is typically rapid following intravenous administration.

Recovery: Place the animal in a quiet, comfortable, and well-bedded pen to recover. Ensure

easy access to food and water once the animal is fully ambulatory and the risk of aspiration

has passed. The duration of action can be prolonged, and the animal should be monitored

until it has returned to its normal state.
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Caption: Experimental workflow for intravenous propionylpromazine administration in pigs.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14684581?utm_src=pdf-body-img
https://www.benchchem.com/product/b14684581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14684581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propionylpromazine

Dopamine D2 Receptor
(Postsynaptic Neuron)

Antagonizes

Adenylyl Cyclase

Inhibits

↓ cAMP

Reduces production of

Neuronal Inhibition
(Sedation)

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Intravenous
Administration of Propionylpromazine in Pigs]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b14684581#protocol-for-intravenous-
administration-of-propionylpromazine-in-pigs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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